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Compound of Interest

Compound Name: T16A(inh)-C01

Cat. No.: B1682863 Get Quote

Disclaimer: As of December 2025, a specific Safety Data Sheet (SDS) for T16A(inh)-C01 is not

publicly available. This is a common occurrence for novel research compounds. Therefore, the

following disposal procedures are based on established best practices for the handling and

disposal of new or uncharacterized small molecule inhibitors in a laboratory setting.[1] It is

imperative to treat T16A(inh)-C01 as a potentially hazardous chemical of unknown toxicity and

to consult your institution's Environmental Health and Safety (EHS) department for specific

guidance.[1]

This guide provides a procedural framework for the safe operational use and disposal of

chemical compounds like T16A(inh)-C01, ensuring the safety of laboratory personnel and

compliance with regulatory standards.

Essential, Immediate Safety and Logistical
Information
Before initiating any disposal procedures, a thorough risk assessment should be conducted. In

the absence of specific hazard data, a conservative approach is necessary, assuming the

substance is hazardous.[2]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including but not limited

to:

Safety goggles

A lab coat
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Chemically resistant gloves[3][4]

Handling Environment:

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.[4]

Use designated areas equipped with emergency eyewash stations and safety showers.[3]

Storage of Waste:

Store waste containers in a designated and secure Satellite Accumulation Area (SAA) within

the laboratory.[1][5]

Ensure containers are kept tightly closed except when adding waste and are stored in

secondary containment to prevent spills.[1]

Step-by-Step Disposal Protocol
The disposal of novel research chemicals must be managed through your institution's

hazardous waste program. Under no circumstances should these chemicals be disposed of

down the drain or in regular trash.[1][6]

1. Waste Characterization:

Due to the lack of specific hazard information for T16A(inh)-C01, it must be treated as

hazardous waste.[1] This conservative approach is essential for safety and regulatory

compliance.

2. Waste Segregation:

Proper segregation is critical to prevent dangerous reactions.[2] Do not mix T16A(inh)-C01
waste with other chemical waste unless compatibility is known.

Solid Waste: Collect all materials contaminated with T16A(inh)-C01, such as pipette tips,

gloves, tubes, and contaminated lab paper, in a separate, clearly labeled hazardous waste

container for solids.[1][7]
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Liquid Waste: Collect all solutions containing T16A(inh)-C01, including unused stock

solutions, working solutions, and the first rinse of "empty" containers, in a designated, leak-

proof hazardous waste container.[1][7] The container must be compatible with the solvents

used (e.g., glass or high-density polyethylene for organic solvents).

3. Proper Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "T16A(inh)-C01," and any known hazard information (in this case, "Caution:

Unknown Hazards").[2]

Include the composition of the waste, including all solvents and their approximate

concentrations.

4. Arrange for Disposal:

Follow your institution's specific procedures for requesting a chemical waste pickup from the

EHS department.[1]

Provide them with all available information about the compound.

5. Decontamination of Glassware:

For reusable glassware, a triple rinse with a suitable solvent is required.[6][8]

Collect the rinsate as hazardous liquid waste.[6][8]

After decontamination, the glassware can be washed with laboratory detergent and water.

Quantitative Data
The following table summarizes the available chemical properties for T16A(inh)-C01. This

information is crucial for understanding its behavior and for providing to your EHS department.
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Property Value Source

Molecular Formula C₁₈H₁₆O₅ DC Chemicals

Molecular Weight 312.32 g/mol DC Chemicals

CAS Number 171506-87-9 DC Chemicals

IC₅₀ 8.4 µM (for TMEM16A/ANO1) DC Chemicals

Storage (Powder) -20°C for 2 years DC Chemicals

Storage (in DMSO)
4°C for 2 weeks, -80°C for 6

months
DC Chemicals

Experimental Protocols
As this document focuses on disposal, detailed experimental protocols for the use of

T16A(inh)-C01 are not provided. When designing experiments, always incorporate a waste

disposal plan as part of the protocol. This includes identifying the types of waste that will be

generated (solid, liquid, sharps) and ensuring the appropriate, labeled waste containers are

available before the experiment begins.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of a

research chemical like T16A(inh)-C01, for which a specific Safety Data Sheet is unavailable.
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Start: Need to dispose of
T16A(inh)-C01

Is a specific Safety Data Sheet (SDS)
available for T16A(inh)-C01?

Follow specific disposal instructions
in the SDS.

Yes

Treat as potentially hazardous
chemical of unknown toxicity.

No

End: Proper Disposal

Segregate Waste

Solid Waste:
Contaminated PPE, labware, etc.

Solid

Liquid Waste:
Unused solutions, rinsate, etc.

Liquid

Label container:
'Hazardous Waste - Solid'

'T16A(inh)-C01'
'Caution: Unknown Hazards'

Label container:
'Hazardous Waste - Liquid'
'T16A(inh)-C01 & Solvents'
'Caution: Unknown Hazards'

Store in designated Satellite
Accumulation Area (SAA).

Contact institutional EHS for
waste pickup and disposal.

Click to download full resolution via product page

Caption: Disposal workflow for T16A(inh)-C01 in the absence of a specific SDS.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1682863?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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